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Compound of Interest

Compound Name: 1,2-Bis(o-aminophenoxy)ethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,2-Bis(o-
aminophenoxy)ethane (CAS Number: 52411-34-4), a versatile aromatic diamine compound.
Due to its utility as a precursor in the synthesis of advanced materials and coordination
chemistry, a thorough understanding of its safety profile and handling procedures is critical for
all laboratory personnel.[1]

Chemical and Physical Properties

1,2-Bis(o-aminophenoxy)ethane, also known as 2,2'-[Ethane-1,2-diylbis(oxy)]dianiline, is a
crystalline solid with the molecular formula C14H1sN202 and a molecular weight of 244.29 g/mol
[1][2][3] It is characterized by a flexible ethylene glycol diether core flanked by two ortho-
aminophenol units.[1] This structure makes it a valuable building block, particularly in the
synthesis of multidentate ligands and polymers.[1]

Hazard Identification and Classification

1,2-Bis(o-aminophenoxy)ethane is classified as hazardous. The following table summarizes
its GHS classifications as found in safety data sheets.
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral 4 -

H314: Causes severe skin
Skin Corrosion/Irritation 1B/2 burns and eye damage.[5] /
H315: Causes skin irritation.

H318: Causes serious eye

Serious Eye Damage/Eye
1/2A damage.[5] / H319: Causes

Irritation ] o
serious eye irritation.
H334: May cause allergy or
Respiratory Sensitization 1 asthma symptoms or breathing
difficulties if inhaled.[5]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction.[5]

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S
o irritation.
Tract Irritation)

Signal Word: Danger[5] or Warning depending on the supplier's classification.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific workplace conditions should be conducted to
determine the appropriate PPE. The following are general recommendations:
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Protection Type

Specification

Eye/Face Protection

Safety glasses with side-shields or a face shield,
tested and approved under government
standards such as NIOSH (US) or EN 166 (EU).

[4]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).
Gloves must be inspected prior to use and
disposed of properly.[4] A complete suit
protecting against chemicals is recommended.

[4]

Respiratory Protection

In case of insufficient ventilation or dust
formation, wear a suitable respirator approved
by MSHA/NIOSH.

Body Protection

A lab coat should be worn.[6]

Handling Procedures

o Handle in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Storage Conditions

Avoid contact with skin, eyes, and clothing.[4][8]

Avoid the formation of dust and aerosols.[4][7]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in the handling area.[8]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

e Store at 2-8°C under an inert atmosphere.[4]

» Keep away from incompatible materials such as strong oxidizing agents.[6]

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


http://angenechemical.com/sds/52411-34-4.pdf
http://angenechemical.com/sds/52411-34-4.pdf
http://angenechemical.com/sds/52411-34-4.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2iiip.PDF
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2iiip.PDF
https://www.chemicalbook.com/msds/bis-4-aminophenoxy-ethane.pdf
http://angenechemical.com/sds/52411-34-4.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-3653JGHEEN.pdf
http://angenechemical.com/sds/52411-34-4.pdf
https://www.chemicalbook.com/msds/bis-4-aminophenoxy-ethane.pdf
http://angenechemical.com/sds/52411-34-4.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-3653JGHEEN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0235-3653JGHEEN.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2iiip.PDF
https://www.chemicalbook.com/msds/bis-4-aminophenoxy-ethane.pdf
http://angenechemical.com/sds/52411-34-4.pdf
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7n2iiip.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Emergency Procedures

Situation

Procedure

In case of fire

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide.[4] Firefighters

should wear self-contained breathing apparatus.

[4]

Accidental release

Evacuate personnel to a safe area. Wear
appropriate PPE. Avoid dust formation.[4]
Sweep up and shovel the material into a
suitable, closed container for disposal.[4] Do not

let the product enter drains.[4]

First Aid: Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing.[8] Seek immediate medical

attention.[8]

First Aid: Skin Contact

Remove contaminated clothing. Wash off
immediately with soap and plenty of water.[8] If
skin irritation or a rash occurs, get medical

advice.

First Aid: Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

First Aid: Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person.[3] Rinse
mouth with water.[8] Call a physician or poison

control center immediately.[8]

Disposal Considerations

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[4]

Contaminated packaging should be disposed of as unused product.[4] Adhere to all federal,

state, and local regulations.
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Experimental Protocols
Synthesis of 1,2-Bis(o-aminophenoxy)ethane

A common method for the synthesis of 1,2-Bis(o-aminophenoxy)ethane involves a two-step
process: the formation of a dinitro precursor followed by its reduction.[1]

Step 1: Synthesis of 1,2-bis(2-nitrophenoxy)ethane This step is not detailed in the provided
search results but typically involves the reaction of 1,2-dibromoethane with 2-nitrophenol in the
presence of a base.

Step 2: Reduction of 1,2-bis(2-nitrophenoxy)ethane The dinitro compound is reduced to the
diamine via catalytic hydrogenation.[1] A typical procedure involves dissolving 1,2-bis(2-
nitrophenoxy)ethane in a solvent like ethanol and reacting it with hydrogen gas in the presence
of a metal catalyst, such as nickel or palladium on carbon (Pd/C).[1][9] The reaction mixture is
often heated to reflux for several hours.[9] After the reaction is complete, the catalyst is filtered
off, and the product is purified by recrystallization from a suitable solvent like ethanol.[1][9]

Synthesis of 1,2-Bis(o-aminophenoxy)ethane

Pd/C or Ni Catalyst

1,2-bis(2-nitrophenoxy)ethane

Catalytic
Hydrogenation

1,2-Bis(0-aminophenoxy)ethane
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Synthesis of 1,2-Bis(o-aminophenoxy)ethane.

Role in Calcium Signaling Research

While 1,2-Bis(o-aminophenoxy)ethane is not directly involved in biological signaling, it is a
crucial precursor for the synthesis of 1,2-bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid
(BAPTA).[10] BAPTA is a well-known and widely used selective calcium chelator.[11] In
research, BAPTA is used as an intracellular buffer to investigate the roles of calcium (Ca?*) in
various signaling pathways.[11][12]

The synthesis of BAPTA involves the N-alkylation of the amino groups of 1,2-Bis(o-
aminophenoxy)ethane with a haloacetic acid, typically bromoacetic acid or iodoacetic acid,
under basic conditions. This attaches the four carboxymethyl groups that are essential for
calcium chelation.

From Precursor to Research Tool

. . N-alkylation with E Modulation of
-] - — 2+
1,2-Bis(o-aminophenoxy)ethane haloacetic acid BAPTA Ca?* Chelation I (e Szl

Click to download full resolution via product page

Role of 1,2-Bis(o-aminophenoxy)ethane as a precursor to BAPTA.

By chelating intracellular calcium, BAPTA can be used to prevent Ca2*-induced cell damage or
to dissect the specific roles of calcium influx and release from intracellular stores in cellular
processes.[11] Therefore, while working with 1,2-Bis(o-aminophenoxy)ethane, it is pertinent
for researchers in drug development and cell biology to be aware of its significant application in
the synthesis of this vital research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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